1,4-Dihydro-1-methyl-4-oxo-3-pyridinecarboxamide

• CAS No.: 769-49-3
• Product Name: 1,4-Dihydro-1-methyl-4-oxo-3-pyridinecarboxamide
• Molecular Formula: C7H8N2O2
• Molecular Weight: 152.15 g/mol
• IUPAC Name: 1-methyl-4-oxopyridine-3-carboxamide
• Standard InChI: InChI=1S/C7H8N2O2/c1-9-3-2-6(10)5(4-9)7(8)11/h2-4H,1H3,(H2,8,11)
• Standard InChIKey: KTLRWTOPTKGYQY-UHFFFAOYSA-N
• SMILES: CN1C=CC(=O)C(=C1)C(=O)N
• Canonical SMILES: CN1C=CC(=O)C(=C1)C(=O)N
• Physical Description: Solid
• Description: N1-Methyl-4-pyridone-3-carboxamide, also known as 5-aminocarbonyl-1-methyl-4(1h)-pyridone, belongs to the class of organic compounds known as nicotinamides. These are heterocyclic aromatic compounds containing a pyridine ring substituted at position 3 by a carboxamide group. N1-Methyl-4-pyridone-3-carboxamide is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). N1-Methyl-4-pyridone-3-carboxamide has been detected in multiple biofluids, such as urine and blood. Within the cell, N1-methyl-4-pyridone-3-carboxamide is primarily located in the cytoplasm. N1-Methyl-4-pyridone-3-carboxamide can be biosynthesized from 1-methylnicotinamide through the action of the enzyme aldehyde oxidase. In humans, N1-methyl-4-pyridone-3-carboxamide is involved in the nicotinate and nicotinamide metabolism pathway. N1-Methyl-4-pyridone-3-carboxamide is a potentially toxic compound.; N-methyl-4-pyridone-3-carboxamide is a member of the class of 4-pyridones that is 4-pyridone substituted with a carboxamide group at C-3 and a methyl group at N-1. It has a role as a mouse metabolite. It is a pyridinecarboxamide, a member of methylpyridines and a member of 4-pyridones.
• Synonyms: 1-Methyl-4-pyridone-3-carboxamide; 1-Methyl-4-pyridone-5-carboxamide; 3-(Aminocarbonyl)-1-methyl-4(1H)-pyridone; 5-Aminocarbonyl-1-methyl-4(1H)-pyridone; N1-Methyl-4-pyridone-5-carboxamide
• PubChem Compound: 440810
• Last Modified: Nov 11 2021